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Compound of Interest

Compound Name: Flurenol

Cat. No.: B166873 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Flurenol, with a primary focus on 9-Fluorenol (CAS No. 1689-64-1), a

common derivative. It includes detailed operational and disposal plans to build a foundation of

trust and safety in your laboratory practices.

Note on Terminology: The term "Flurenol" can refer to different chemical entities, including 9-

Hydroxyfluorene-9-carboxylic acid (CAS No. 467-69-6). While this guide focuses on the more

commonly referenced 9-Fluorenol, the safety protocols outlined are generally applicable to

similar compounds. Always consult the specific Safety Data Sheet (SDS) for the exact material

you are handling.

Immediate Safety and Personal Protective
Equipment (PPE)
When working with Flurenol, a comprehensive approach to personal protection is crucial to

minimize exposure and ensure safety. The following table summarizes the recommended PPE.
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Protection Type Specific Recommendations Rationale

Eye/Face Protection

Chemical safety goggles or

glasses meeting NIOSH (US)

or EN 166 (EU) standards. A

face shield may be required in

situations with a higher risk of

splashing.[1][2]

Protects against dust particles

and potential splashes, which

can cause serious eye

irritation.[3][4]

Hand Protection

Chemical-resistant gloves

(e.g., Neoprene, Natural

rubber, PVC). Gloves must be

inspected for integrity before

each use.[5]

Prevents skin contact, which

can cause irritation.[3][4]

Proper glove removal

technique is essential to avoid

contaminating hands.

Body Protection

A lab coat or other protective

clothing to prevent skin

exposure.[2][6] Long-sleeved

clothing is recommended.

Minimizes the area of exposed

skin, reducing the risk of

accidental contact with the

chemical.

Respiratory Protection

For nuisance levels of dust, a

NIOSH (US) or CEN (EU)

approved dust respirator (e.g.,

N95 or P1) should be used.[1]

In situations with the potential

for significant dust generation,

work should be conducted in a

chemical fume hood.[1][6]

Protects the respiratory system

from irritation that may be

caused by inhaling dust

particles.[3][4]

Quantitative Safety Data
While specific Occupational Exposure Limits (OELs) for 9-Fluorenol have not been established

by major regulatory bodies, toxicity data for the closely related 9-Hydroxy-9-fluorenecarboxylic

acid provides valuable insight into its low acute toxicity.
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Compound Toxicity Data Value

9-Hydroxy-9-fluorenecarboxylic

acid
Oral LD50 (mouse) >5 g/kg[7]

9-Hydroxy-9-fluorenecarboxylic

acid
Oral LD50 (rat) >10 g/kg[7]

9-Hydroxy-9-fluorenecarboxylic

acid
Dermal LD50 (rat) >10 g/kg[7]

Operational Plan for Handling Flurenol
A systematic approach to handling Flurenol is essential for maintaining a safe laboratory

environment. The following workflow outlines the key steps from preparation to post-handling

procedures.
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Operational Plan for Handling Flurenol

Preparation

Handling

Post-Handling

Consult Safety Data Sheet (SDS)

Ensure proper ventilation (Fume Hood)

Don appropriate Personal Protective Equipment (PPE)

Weigh and handle solid material in a fume hood

Avoid generation and accumulation of dust

Keep container tightly closed when not in use

Decontaminate work surfaces

Properly remove and dispose of PPE

Wash hands thoroughly with soap and water

Click to download full resolution via product page

Operational Plan for Handling Flurenol
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Emergency and Disposal Plans
Preparedness for unexpected events and a clear plan for waste disposal are critical

components of laboratory safety.

Emergency Procedures
In the event of an emergency, a swift and informed response can significantly mitigate risks.

Emergency Procedures for Flurenol

Spill Response Personal Exposure Fire Response

Evacuate non-essential personnel

Ensure adequate ventilation

Wear appropriate PPE

Cover spill with inert absorbent material (e.g., sand)

Sweep up and place in a sealed container for disposal

Skin Contact:
Wash with soap and water

Eye Contact:
Rinse with water for 15 mins

Inhalation:
Move to fresh air

Ingestion:
Rinse mouth with water

Use appropriate extinguishing media:
Water spray, foam, dry chemical, CO2 Wear self-contained breathing apparatus (SCBA)
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Emergency Procedures for Flurenol

First Aid Measures:
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[1][3]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[1][3]

Remove contaminated clothing.

Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][4] Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[1] Never give anything by

mouth to an unconscious person.[1][8] Seek immediate medical attention.

Disposal Plan
Proper disposal of Flurenol and associated waste is essential to protect the environment and

comply with regulations. Flurenol is considered toxic to aquatic life with long-lasting effects.[1]
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Disposal Plan for Flurenol Waste

Waste Collection

Temporary Storage

Final Disposal

Segregate Flurenol waste from other waste streams

Use a dedicated, properly labeled, and sealed hazardous waste container

Store waste container in a designated, cool, dry, and well-ventilated area

Keep away from incompatible materials (e.g., oxidizing agents)

Dispose of as hazardous waste in accordance with local, state, and federal regulations

Contact your institution's Environmental Health and Safety (EHS) office for specific procedures
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Disposal Plan for Flurenol Waste

By adhering to these safety protocols and operational plans, you can confidently and safely

incorporate Flurenol into your research and development activities, fostering a culture of safety

and responsibility within your laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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